Cas no 58343-48-9 (5-formyl-1,3-dioxaindane-4-carboxylic acid)

• Product Name: 5-formyl-1,3-dioxaindane-4-carboxylic acid
• CAS No: 58343-48-9
• MF: C₉H₆O₅
• MW: 194.140943050385
• CID: 342418
• PubChem ID: 10976356
• Update Time: 2025-04-19

5-formyl-1,3-dioxaindane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4-carboxylic acid, 5-formyl-
• 5-formyl-1,3-benzodioxole-4-carboxylic acid
• 5-formyl-1,3-dioxaindane-4-carboxylic acid
• DTXSID10450431
• EN300-1588223
• 5-formyl-benzo[1,3]dioxole-4-carboxylic acid
• SCHEMBL232141
• 58343-48-9
• 6-formyl-2,3-methylenedioxybenzoic acid

• Inchi： 1S/C9H6O5/c10-3-5-1-2-6-8(14-4-13-6)7(5)9(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： IGGCRPYKANXOMC-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C=O)=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 194.02148
• Monoisotopic Mass: 194.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles